Cas no 636987-06-9 (Boronic acid, [4-(dimethylamino)-1-naphthalenyl]-)

• Product Name: Boronic acid, [4-(dimethylamino)-1-naphthalenyl]-
• CAS No: 636987-06-9
• MF: C₁₂H₁₄BNO₂
• MW: 215.056063175201
• MDL: MFCD03452754
• CID: 4089612
• PubChem ID: 4198750
• Update Time: 2025-08-03

Boronic acid, [4-(dimethylamino)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(dimethylamino)-1-naphthalenyl]-
• Boronic acid, B-[4-(dimethylamino)-1-naphthalenyl]-
• MFCD03452754
• SY278505
• (4-(Dimethylamino)naphthalen-1-yl)boronic acid
• AB15460
• B-[4-(Dimethylamino)-1-naphthalenyl]boronic acid
• B-(4-(Dimethylamino)-1-naphthalenyl)boronic acid
• DTXSID201237686
• 636987-06-9
• SCHEMBL2034360
• 4-(Dimethylamino)-1-naphthaleneboronic Acid
• [4-(dimethylamino)naphthyl]boronic acid
• 4-DIMETHYLAMINONAPHTHALENE-1-BORONIC ACID

• MDL： MFCD03452754
• Inchi： 1S/C12H14BNO2/c1-14(2)12-8-7-11(13(15)16)9-5-3-4-6-10(9)12/h3-8,15-16H,1-2H3
• InChI Key： VARHCYCAOVDXOA-UHFFFAOYSA-N
• SMILES： B(C1=C2C(C=CC=C2)=C(N(C)C)C=C1)(O)O

Computed Properties

• Exact Mass: 215.1117589Da
• Monoisotopic Mass: 215.1117589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on Boronic acid, [4-(dimethylamino)-1-naphthalenyl]-

Recent Advances in Boronic Acid, [4-(dimethylamino)-1-naphthalenyl]- (CAS: 636987-06-9) Research: Applications and Mechanisms

Boronic acid derivatives have garnered significant attention in chemical biology and medicinal chemistry due to their versatile applications in drug discovery, sensing, and materials science. Among these, Boronic acid, [4-(dimethylamino)-1-naphthalenyl]- (CAS: 636987-06-9) has emerged as a compound of particular interest owing to its unique photophysical properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanistic insights, and biomedical relevance.

Recent studies highlight the role of Boronic acid, [4-(dimethylamino)-1-naphthalenyl]- as a fluorescent probe for detecting reactive oxygen species (ROS) and metal ions in biological systems. Its naphthalene backbone and dimethylamino group confer high sensitivity and selectivity, making it a valuable tool for real-time imaging in cellular environments. For instance, a 2023 study published in ACS Chemical Biology demonstrated its efficacy in visualizing oxidative stress in cancer cells, with potential applications in monitoring chemotherapy responses.

In drug development, this boronic acid derivative has shown promise as a proteasome inhibitor, particularly in targeting the 20S core particle. A 2022 Journal of Medicinal Chemistry paper revealed its ability to form reversible covalent bonds with catalytic threonine residues, offering a mechanism distinct from traditional inhibitors like bortezomib. This property could mitigate resistance issues in multiple myeloma treatment, as evidenced by in vitro assays showing nanomolar IC₅₀ values against resistant cell lines.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2023 Organic Letters report detailed a Pd-catalyzed borylation protocol that achieves the title compound in 78% yield with excellent purity, addressing previous challenges in large-scale production. This development is critical for enabling further pharmacological studies and potential clinical translation.

Ongoing research is exploring the compound's utility in targeted drug delivery systems. Preliminary data from a 2024 Bioconjugate Chemistry study suggest that conjugation of this boronic acid to antibody-drug conjugates (ADCs) enhances tumor-specific accumulation while maintaining payload stability. The dimethylamino group appears to facilitate endosomal escape, a persistent challenge in ADC therapeutics.

Despite these advances, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies in rodent models (2024, European Journal of Pharmaceutical Sciences) indicate rapid clearance rates, prompting investigations into prodrug strategies and formulation approaches to improve bioavailability. Structural analogs with modified substitution patterns are being screened to balance potency and metabolic stability.

In conclusion, Boronic acid, [4-(dimethylamino)-1-naphthalenyl]- represents a multifaceted compound with expanding applications in chemical biology and medicine. Its dual functionality as both a therapeutic agent and diagnostic tool positions it as a compelling subject for interdisciplinary research. Future directions will likely focus on clinical validation of its therapeutic potential and development of next-generation derivatives with enhanced properties.